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Compound Name: 6-Methylpiperidine-3-carboxamide

CAS No.: 89940-83-0

Cat. No.: B1614401

Get Quote

The piperidine ring is a cornerstone of medicinal chemistry, present in numerous

pharmaceuticals and natural alkaloids.[1] Its derivatives are integral to over twenty classes of

drugs, a testament to their favorable physicochemical properties and ability to form key

interactions with biological targets.[1][2] When combined with a carboxamide functional group,

the resulting piperidine carboxamide scaffold offers a remarkable degree of versatility, serving

as a foundational structure for developing potent and selective modulators of various enzymes

and receptors.[3] This guide provides a comparative analysis of the in vivo efficacy of piperidine

carboxamide derivatives across several key therapeutic areas, with a focus on oncology and

infectious diseases, supported by experimental data and detailed protocols for researchers in

drug development.

Piperidine Carboxamides as Potent Kinase
Inhibitors in Oncology
Kinases are critical regulators of cellular signaling pathways, and their dysregulation is a

hallmark of many cancers, making them prime therapeutic targets. The piperidine carboxamide

core has been expertly exploited to generate highly selective and potent kinase inhibitors,

particularly against the PI3K/Akt/mTOR pathway.
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Mechanism of Action: Targeting the PI3K/Akt/mTOR
Pathway
The PI3K/Akt/mTOR pathway is a central signaling cascade that governs cell growth,

proliferation, survival, and metabolism.[4] Protein Kinase B (PKB/Akt) is a key node in this

pathway. Piperidine carboxamide derivatives have been designed as ATP-competitive inhibitors

that bind to the kinase domain of Akt, preventing its activation and blocking downstream

signaling. This action can induce apoptosis and inhibit tumor growth.[5][6]
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Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of piperidine carboxamide

derivatives.
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The development of piperidine carboxamide-based Akt inhibitors showcases a classic

medicinal chemistry success story. Initial fragments were optimized to improve potency and

selectivity, but often suffered from poor pharmacokinetic profiles, such as high clearance in

vivo.[6] A key breakthrough was the modification of the linker between the piperidine core and

lipophilic substituents. Replacing a simple benzyl group with a carboxamide linker led to the

identification of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides, a series

with potent, selective, and orally bioavailable inhibitors of Akt.[6]

Compound Animal Model
Dosing
Regimen

Tumor Growth
Inhibition (TGI)

Key Findings
& Reference

AZD5363
Breast Cancer

Xenograft
Oral Significant

Demonstrated

clear knockdown

of Akt

phosphorylation

and downstream

biomarkers.[5]

Compound E22

SKOV3 Ovarian

Cancer

Xenograft

Oral >90%

Showed a good

pharmacokinetic

profile and

significantly

inhibited the

phosphorylation

of proteins

downstream of

Akt.[5]

Compound 10h

PC-3 Prostate

Cancer Cells (in

vitro)

N/A N/A

A potent pan-Akt

inhibitor that

induced

apoptosis; its

high metabolic

stability

suggested strong

potential for in

vivo efficacy.[5]
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Causality in Experimental Design: The choice of human tumor xenograft models in

immunodeficient mice is critical. It allows for the direct assessment of a compound's antitumor

activity on human-derived cancer cells in a living system, providing a more translatable

measure of efficacy than in vitro assays alone. Oral dosing regimens are prioritized to evaluate

the potential for convenient clinical administration.

Piperidine Carboxamides as Species-Selective
Proteasome Inhibitors for Malaria
The rise of drug-resistant malaria parasites necessitates the discovery of novel therapeutics

with new mechanisms of action.[7] Phenotypic screening against Plasmodium falciparum

identified the piperidine carboxamide SW042 as a potent antimalarial agent.[7][8]

Mechanism of Action: Targeting the Parasite's
Proteasome
Through forward and reverse genetics, the target of this series was identified as the β5 active

site of the P. falciparum 20S proteasome (Pf20Sβ5).[7] The proteasome is essential for protein

degradation and homeostasis within the parasite. Cryo-electron microscopy revealed that these

piperidine carboxamides bind non-covalently to a previously unexplored pocket at the β5/β6/β3

subunit interface, distal from the catalytic threonine.[7][8] This binding site has significant

species differences between the parasite and human proteasomes, which is the structural

basis for the compounds' remarkable selectivity and low cytotoxicity against human cells.[7]

Comparative In Vivo Efficacy of Antimalarial Derivatives
Initial analogs provided proof-of-concept for oral in vivo efficacy but did not fully clear parasites,

likely due to suboptimal pharmacokinetic exposure.[7] Further optimization led to SW584, a

potent analog designed for improved metabolic stability and exposure.
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Compound Animal Model
Dosing
Regimen

Efficacy
Key Findings
& Reference

(S)-SW042
PfalcHuMouse

Model

50 mg/kg, oral,

BID for 4 days

86% max

reduction in

parasitemia

Provided proof-

of-concept for

oral efficacy but

did not achieve

full parasite

clearance.[7]

SW996
PfalcHuMouse

Model

50 mg/kg, oral,

BID for 4 days

95% max

reduction in

parasitemia

Similar to (S)-

SW042,

demonstrated

significant

activity but

suboptimal

exposure.[7]

SW584

PfalcHuMouse

Model (60-day

recrudescence)

50 mg/kg, oral,

BID for 6 days

Full parasite

clearance in the

acute phase

Potent analog

that achieved

blood

concentrations

sufficient to clear

the infection.

Showed a low

propensity for

resistance

development.[7]

[8]

Trustworthiness in Protocol Design: The use of a 60-day recrudescence model is a stringent

test of a drug's efficacy. It not only assesses the ability to clear the initial wave of parasites (the

acute phase) but also monitors for the re-emergence of parasites over an extended period,

providing a more robust measure of curative potential.

Piperidine Carboxamides as PARP Inhibitors
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Poly(ADP-ribose) polymerase (PARP) inhibitors have emerged as a significant class of

anticancer agents, particularly for tumors with deficiencies in DNA repair pathways like BRCA

mutations. A series of piperidyl benzimidazole carboxamide derivatives has been developed as

potent PARP-1 inhibitors.[9][10]

Structure-Activity Relationship (SAR) and In Vitro
Potency
Systematic modification of the piperidyl benzimidazole carboxamide scaffold revealed key

structural requirements for potent PARP inhibition. The phenyl ketone alkyl derivatives (e.g.,

compounds 8g, 8i, 8j) showed impressive PARP-1 inhibitory activity.[9] Many of these

compounds also demonstrated potent inhibition against the closely related PARP-2 enzyme, a

common feature of many PARP inhibitors.[9]

Compound
PARP-1 IC₅₀
(nM)

PARP-2 IC₅₀
(nM)

Antitumor
Activity (MDA-
MB-436 IC₅₀,
µM)

Reference

8g 3.5 2.6 18.9 [9][10]

8i 2.9 2.1 >50 [9]

8j 2.2 1.5 34.9 [9][10]

8k 2.5 1.7 >50 [9]

Veliparib

(Reference)
2.9 2.1 N/A [9]

While extensive comparative in vivo data for this specific series is not yet published, the potent

enzymatic and cellular activity of compounds like 8g and 8j makes them valuable candidates

for future in vivo efficacy studies.[9][10]

Experimental Protocols
Protocol 1: Human Tumor Xenograft Efficacy Study
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This protocol describes a standard workflow for evaluating the in vivo antitumor efficacy of a

piperidine carboxamide derivative.

1. Cell Culture
(e.g., SKOV3, PC-3)

3. Tumor Implantation
(Subcutaneous injection of 1-5 x 10^6 cells)

2. Animal Acclimation
(e.g., Athymic Nude Mice, 5-7 days)

4. Tumor Growth Monitoring
(Measure with calipers until tumors reach ~100-200 mm³)

5. Randomization & Grouping
(Vehicle Control, Test Compound, Positive Control)

6. Compound Administration
(Oral gavage, IP, etc. Daily or BID for 2-4 weeks)

7. Data Collection
(Tumor volume and body weight measurements 2-3x per week)

8. Endpoint & Analysis
(Calculate TGI%, statistical analysis, tissue collection)

Click to download full resolution via product page

Caption: Standard workflow for an in vivo tumor xenograft efficacy study.

Step-by-Step Methodology:

Cell Preparation: Culture human tumor cells (e.g., SKOV3) under standard conditions.

Harvest cells during the logarithmic growth phase and resuspend in a suitable medium (e.g.,

PBS or Matrigel) at a concentration of 10-50 x 10⁶ cells/mL.
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Animal Handling: Use 6-8 week old female athymic nude mice. Allow them to acclimate to

the facility for at least one week before the study begins.

Tumor Implantation: Subcutaneously inject 1-5 x 10⁶ cells (in 0.1-0.2 mL) into the right flank

of each mouse.

Monitoring: Monitor tumor growth by measuring the length and width with digital calipers.

Tumor volume is calculated using the formula: (Length x Width²)/2.

Randomization: Once tumors reach an average size of 100-200 mm³, randomize the mice

into treatment groups (n=8-10 mice per group), including a vehicle control group and the test

compound group(s).

Compound Formulation and Dosing: Formulate the piperidine carboxamide derivative in an

appropriate vehicle (e.g., 0.5% methylcellulose). Administer the compound at the

predetermined dose and schedule (e.g., 50 mg/kg, oral gavage, once daily) for the duration

of the study (typically 21-28 days).

Data Collection: Measure tumor volumes and body weights 2-3 times per week. Monitor the

animals for any signs of toxicity.

Endpoint Analysis: The study is terminated when tumors in the control group reach a

predetermined size (~1500-2000 mm³). Calculate the percent Tumor Growth Inhibition

(%TGI) for each treatment group compared to the vehicle control.

Protocol 2: In Vivo Antimalarial Efficacy Study
(PfalcHuMouse Model)
This protocol is adapted from studies evaluating antimalarial compounds in a humanized

mouse model.[7]

Model: Use severe combined immunodeficient (SCID) mice engrafted with human

erythrocytes (PfalcHuMouse model).

Infection: Infect the mice with P. falciparum parasites.
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Dosing Initiation: Begin treatment approximately 72 hours post-infection. Day 1 is defined as

the first day of dosing.

Compound Administration: Administer the test compound (e.g., SW584) orally via gavage at

a specified dose (e.g., 50 mg/kg) and schedule (e.g., twice daily for 4-6 days).

Parasitemia Monitoring: Collect blood samples daily or every other day to measure the

percentage of infected erythrocytes via flow cytometry or microscopic examination of

Giemsa-stained blood smears.

Pharmacokinetic Analysis: Collect satellite blood samples at various time points after dosing

(e.g., 1, 4, 8, 24 hours) to determine the compound's concentration in the blood via LC-

MS/MS.

Efficacy Assessment: Compare the reduction in parasitemia in the treated group to a vehicle-

treated control group. For recrudescence studies, continue to monitor for the reappearance

of parasites for up to 60 days after the end of treatment.

Conclusion
The piperidine carboxamide scaffold is a privileged structure in modern drug discovery,

enabling the development of potent and selective agents against a range of challenging

therapeutic targets. The successful optimization of derivatives into orally bioavailable kinase

inhibitors for cancer and species-selective proteasome inhibitors for malaria highlights the

power of this chemical framework. The comparative in vivo data presented in this guide

demonstrate that through rational design and rigorous preclinical evaluation, piperidine

carboxamide derivatives can be advanced into promising clinical candidates. Future research

will undoubtedly continue to leverage this versatile scaffold to address unmet medical needs in

oncology, infectious disease, and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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